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Compound of Interest

Compound Name: ethyl hydrogen sulfate

Cat. No.: B1212585 Get Quote

An In-depth Technical Guide to Ethyl Hydrogen Sulfate: Nomenclature, Synthesis, and

Analysis

For researchers, scientists, and drug development professionals, a thorough understanding of

key chemical compounds is paramount. This guide provides a comprehensive overview of

ethyl hydrogen sulfate, covering its various names, synthesis protocols, analytical

methodologies, and its role as a biomarker for ethanol consumption.

Synonyms and Alternative Names
Ethyl hydrogen sulfate is known by a variety of names in scientific literature and chemical

databases. A clear understanding of this nomenclature is crucial for effective database

searching and unambiguous communication in research.
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Type of Name Name Source

Preferred IUPAC Name Ethyl hydrogen sulfate [1][2]

Common Name Ethyl sulfate

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23]

Systematic Name Sulfuric acid monoethyl ester [3][6][7][8][10]

Alternative Name Sulfovinic acid [1][3][4][6][7][9][10]

Alternative Name Ethyl bisulfate [1][7][8]

Alternative Name Ethoxysulfonic acid [1][3][7][8]

Alternative Name Ethylsulfuric acid [4][7][12]

Alternative Name Monoethyl sulfate [3][4][7][9]

Alternative Spelling Ethyl sulphate [1][4][6][7][8][9][10][11][13]

Alternative Spelling Ethyl hydrogen sulphate [4][6][7][8][10]

CAS Registry Number 540-82-9
[1][2][3][5][6][7][8][9][10][11]

[16]

EINECS Number 208-758-6 [3][6][9][10]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of ethyl hydrogen sulfate are essential

for reproducible research.

Synthesis of Ethyl Hydrogen Sulfate from Ethanol and
Sulfuric Acid
This laboratory-scale synthesis involves the direct esterification of ethanol with sulfuric acid.[1]

Materials:

Ethanol (absolute)
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Concentrated Sulfuric Acid (96%)

Ice-water bath

Round-bottom flask with reflux condenser

Dropping funnel

Heating mantle

Procedure:

Place 100 ml of absolute ethanol in a 500 ml round-bottom flask, cooled in an ice-water bath.

Slowly add 100 ml (180g) of concentrated sulfuric acid in small portions through a dropping

funnel, with constant stirring or swirling. The reaction is highly exothermic and the

temperature should be carefully controlled.[1]

After the addition is complete, heat the mixture to 120°C and maintain this temperature for 1

hour.[3]

The resulting product is a mixture containing ethyl hydrogen sulfate, water, and unreacted

starting materials.[4] Further purification may be required depending on the intended

application.

Caution: This reaction is highly exothermic.[1] The temperature must be kept below 140°C to

prevent the formation of diethyl ether. Above 170°C, decomposition to ethylene and sulfuric

acid occurs.[1][2]

Synthesis of Ethyl Hydrogen Sulfate from Ethanol and
Sulfur Trioxide
This method offers an alternative route that avoids the formation of water as a byproduct.[4]

Materials:

Absolute ethanol
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Sulfur trioxide

Sodium sulfate (catalyst)

Three-necked flask with stirrer

Ice-water bath

Procedure:

In a three-necked flask equipped with a stirrer and placed in an ice-water bath, add 100g of

absolute ethanol and 20g of sodium sulfate.

Begin stirring and slowly add 174g of sulfur trioxide to the reaction mixture.

Control the reaction temperature to approximately 50°C.

After the addition of sulfur trioxide is complete, maintain the temperature at 50°C for 30

minutes to ensure the reaction goes to completion.

Quantitative Analysis of Ethyl Sulfate in Urine by LC-
MS/MS
Ethyl sulfate is a direct biomarker of recent alcohol consumption.[5][6][12] Its detection in urine

can indicate recent drinking.[5][6][12]

Sample Preparation:

Urine samples are centrifuged to remove particulate matter.

An internal standard, such as pentadeuterated ethyl sulfate (D5-EtS), is added to the urine

sample.[11]

The sample is then directly injected into the LC-MS/MS system.[11]

Instrumentation and Conditions:
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Chromatography: Liquid chromatography is performed using a C18 column with a gradient

elution of methanol and 0.1% formic acid.[17]

Mass Spectrometry: Detection is carried out using a tandem mass spectrometer with

electrospray ionization (ESI) in negative ion mode.[11][12]

Monitoring: The precursor ion for ethyl sulfate is m/z 125, with product ions at m/z 97

([HSO4]⁻) and m/z 80 ([SO3]⁻).[11]

Quantitative Data from Biomarker Studies:

Parameter Value Study Details Source

Detection Window in

Urine

Up to 36 hours after

ethanol intake.

Healthy volunteers

after a single ethanol

dose.

[6][11]

Time to Peak

Concentration

(Median)

2.1 hours after the

beginning of the

experiment.

Standardized to a

creatinine of 100

mg/dl.

[6]

Excretion Percentage
Approximately 0.022%

of ingested ethanol.

Data from one

volunteer.
[6]

Urine Concentration

Range (Clinical

Samples)

0.05 - 264 mg/L
354 consecutive

clinical urine samples.
[5]

Limit of Quantification

(LOQ) in Whole Blood
0.019 mg/L (0.15 µM)

UHPLC-MS-MS

method.
[17]

Signaling Pathways and Logical Relationships
Diagrams generated using Graphviz illustrate key processes involving ethyl hydrogen sulfate.

Metabolic Pathway of Ethanol to Ethyl Sulfate
Ethanol is primarily metabolized in the liver through oxidation. A minor fraction undergoes a

phase II conjugation reaction with sulfate to form ethyl sulfate.[5][19]
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Caption: Metabolic fate of ethanol, highlighting the minor pathway to ethyl hydrogen sulfate.

Industrial Synthesis of Ethanol from Ethylene
Ethyl hydrogen sulfate is a key intermediate in the indirect hydration process for ethanol

production.[1][2][8]
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Caption: Two-stage industrial synthesis of ethanol from ethylene via ethyl hydrogen sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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